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Delcasertib and PKC Inhibitors in Clinical Trials
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Compound Focus: Delcasertib

CAS No.: 949100-39-4

Cat. No.: S1793391

Delcasertib is an inhibitor of Protein Kinase C (PKC), specifically the delta isoform (6-PKC) [1]. PKC is a
family of enzymes that play a key role in intracellular signal transduction, regulating cell proliferation,

differentiation, and survival [1].

The table below summarizes the available information on Delcasertib and other related PKC inhibitors that

have been tested in clinical trials.

Inhibitor PKC Isoform . Reported Outcome in Clinical
Therapeutic Context .
Name Target Trials
Delcasertib 0-PKC (delta) Myocardial Tested, but no significant clinical
Ischemia/Reperfusion Injury  benefits reported for PKC
(MIRI) inhibitors in this context [1] [2].
Sotrastaurin  Pan-PKC Various (e.g., autoimmune Not specified in detail, but part of
(conventional & diseases) clinical trials for PKC-associated
novel) diseases [1].
Enzastaurin PKCB Cancer Clinical trials showed no

significant clinical benefits [1].

Midostaurin Multiple kinases Cancer (e.g., acute myeloid Broadly used in clinical trials [1].
leukemia)
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Inhibitor PKC Isoform . Reported Outcome in Clinical
Therapeutic Context .
Name Target Trials
UCN-01 Conventional PKC  Cancer Extensively tested in clinical trials
(higher affinity) [1].

The search results indicate that, despite preclinical promise, clinical trials of PKC inhibitors like Delcasertib
for conditions such as myocardial ischemia/reperfusion injury have largely shown no significant clinical
benefits [1] [2]. One editorial notes that Delcasertib is among the many pharmacologic strategies that have

not yet achieved a sufficient level of evidence to be recommended in clinical guidelines [2].

Visualizing the Role of 6-PKC Inhibition in
Ischemia/Reperfusion Injury

The following diagram illustrates the proposed mechanism by which a 6-PKC inhibitor like Delcasertib
would act in the context of myocardial ischemia/reperfusion injury, based on general pathophysiological

pathways.
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Diagram Title: Proposed §-PKC Inhibition in Reperfusion Injury

This pathway shows how Delcasertib is theorized to interrupt a key signaling step that leads to cell death

following restored blood flow to heart tissue.
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2. Ischemia Reperfusion Injury: Harder to Treat Than Cyanide ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Delcasertib and PKC Inhibitors in Clinical Trials]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1793391#delcasertib-

clinical-trial-protocol-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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